2-bromo-N-(cyanomethyl)-6-fluoro-N-(prop-2-yn-1-yl)benzamide

• IUPAC Name: 2-bromo-N-(cyanomethyl)-6-fluoro-N-prop-2-ynylbenzamide
• InChI: InChI=1S/C12H8BrFN2O/c1-2-7-16(8-6-15)12(17)11-9(13)4-3-5-10(11)14/h1,3-5H,7-8H2
• InChI Key: PLCPMDJESHVHHN-UHFFFAOYSA-N
• Canonical SMILES: C#CCN(CC#N)C(=O)C1=C(C=CC=C1Br)F
• Molecular Formula: C12H8BrFN2O
• Molecular Weight: 295.11 g/mol

Description

The compound is a benzamide derivative. Benzamides are a class of compounds containing a benzene ring and an amide group. They have a wide range of applications in the field of medicine and materials science.

Molecular Structure Analysis

The molecular structure of benzamide derivatives typically consists of a benzene ring attached to an amide group. The specific structure of “2-bromo-N-(cyanomethyl)-6-fluoro-N-(prop-2-yn-1-yl)benzamide” would include bromine, cyanomethyl, fluorine, and prop-2-yn-1-yl substituents on the benzene ring.

Chemical Reactions Analysis

Benzamide derivatives can undergo a variety of chemical reactions, depending on the substituents present on the benzene ring. These can include electrophilic aromatic substitution, nucleophilic acyl substitution, and others.

Physical And Chemical Properties Analysis

The physical and chemical properties of “2-bromo-N-(cyanomethyl)-6-fluoro-N-(prop-2-yn-1-yl)benzamide” would depend on its specific structure. In general, benzamides are solid at room temperature and have relatively high melting points.

Future Directions

The future directions for research on “2-bromo-N-(cyanomethyl)-6-fluoro-N-(prop-2-yn-1-yl)benzamide” and similar compounds could include further exploration of their potential applications in medicine and materials science, as well as the development of more efficient synthesis methods.